4-(2-Isopropylamino-thiazol-4-yl)-benzoic acid

• CAS No.: 860344-59-8
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol
• IUPAC Name: 4-[2-(propan-2-ylamino)-1,3-thiazol-4-yl]benzoic acid
• InChI: InChI=1S/C13H14N2O2S/c1-8(2)14-13-15-11(7-18-13)9-3-5-10(6-4-9)12(16)17/h3-8H,1-2H3,(H,14,15)(H,16,17)
• InChI Key: UWHYXOJCLVNNEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC(=CS1)C2=CC=C(C=C2)C(=O)O

Description

4-(2-Isopropylamino-thiazol-4-yl)-benzoic acid is a useful research compound. Its molecular formula is C13H14N2O2S and its molecular weight is 262.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Isopropyl-thiourea (2.47 mmol) and 4-(2-Bromo-acetyl)-benzoic acid (2.47 mmol) were mixed in THF (12 mL). After stirring at room temperature for 5 minutes the mixture was heated to 80° C. for 2 hours. The volume was reduced to 5 mL and the mixture was then cooled to −20° C. and filtered. The solid was washed with a small amount of diethylether and dried. m/z=263.1 in MS ES+, which was characterized by hplc and MS and used in the next step without any further purification.